Cas no 1385382-45-5 (Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]-)

• Product Name: Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]-
• CAS No: 1385382-45-5
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 5452162
• PubChem ID: 72012766
• Update Time: 2025-06-14

Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]-

• Inchi： 1S/C17H13N3O2/c18-7-8-20-17(21)15-5-1-4-14(9-15)12-22-16-6-2-3-13(10-16)11-19/h1-6,9-10H,8,12H2,(H,20,21)
• InChI Key： WHFDFOMQQWEBOG-UHFFFAOYSA-N
• SMILES： C(NCC#N)(=O)C1=CC=CC(COC2=CC=CC(C#N)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]-

Recent Advances in the Study of Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]- (CAS: 1385382-45-5)

Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]-, with the CAS number 1385382-45-5, is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition. This research briefing synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers in the field.

The compound's unique structure, featuring both cyanomethyl and cyanophenoxy moieties, has been leveraged in the design of novel inhibitors for kinases and other enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The study highlighted its improved pharmacokinetic properties compared to earlier analogs, with enhanced oral bioavailability and metabolic stability.

Further investigations have explored its role in modulating the activity of histone deacetylases (HDACs), particularly HDAC6, which is implicated in neurodegenerative diseases. Research from the European Journal of Medicinal Chemistry (2024) reported that derivatives of Benzamide, N-(cyanomethyl)-3-[(3-cyanophenoxy)methyl]- exhibited potent HDAC6 inhibitory activity with minimal off-target effects, suggesting its potential as a lead compound for treating Alzheimer's disease and related conditions.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of this compound. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using catalytic cyanomethylation, which reduced waste and improved yield. This development is particularly relevant for industrial-scale applications, addressing previous challenges in cost and scalability.

Ongoing clinical trials are evaluating its safety and efficacy in combination therapies for resistant cancers, with preliminary data indicating synergistic effects with checkpoint inhibitors. The compound's dual functionality—acting as both an enzyme inhibitor and a PPI disruptor—positions it as a promising candidate for next-generation multifunctional therapeutics. Future research directions include structural optimization to enhance target specificity and reduce potential toxicity, as well as exploration of its applications in non-oncological indications such as autoimmune disorders.